Cas no 1785080-70-7 (1-(fluoromethyl)cyclobutylmethanol)

• Product Name: 1-(fluoromethyl)cyclobutylmethanol
• CAS No: 1785080-70-7
• MF: C₆H₁₁FO
• MW: 118.149345636368
• MDL: MFCD28549648
• CID: 5181765
• PubChem ID: 84762105
• Update Time: 2025-06-30

1-(fluoromethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-(fluoromethyl)-
• 1-(fluoromethyl)cyclobutylmethanol

• MDL： MFCD28549648
• Inchi： 1S/C6H11FO/c7-4-6(5-8)2-1-3-6/h8H,1-5H2
• InChI Key： XPSSLCKRFDOFFL-UHFFFAOYSA-N
• SMILES： C1(CF)(CO)CCC1

Additional information on 1-(fluoromethyl)cyclobutylmethanol

1-(Fluoromethyl)cyclobutylmethanol: A Comprehensive Overview

1-(Fluoromethyl)cyclobutylmethanol (CAS No. 1785080-70-7) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a cyclobutyl ring and a fluoromethyl group, making it an intriguing subject for both academic research and industrial applications.

The chemical formula of 1-(fluoromethyl)cyclobutylmethanol is C₆H₁₁FO, and its molecular weight is approximately 114.15 g/mol. The presence of the fluoromethyl group imparts unique properties to the molecule, such as enhanced lipophilicity and altered reactivity compared to its non-fluorinated counterparts. These properties make it a valuable building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and functional materials.

In the realm of pharmaceutical research, 1-(fluoromethyl)cyclobutylmethanol has shown promise as a key intermediate in the synthesis of drugs targeting various diseases. Recent studies have explored its potential as a precursor for the development of novel antiviral agents, anti-inflammatory drugs, and anticancer therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of derivatives from 1-(fluoromethyl)cyclobutylmethanol, which exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the unique structural features of the compound, which allowed for enhanced binding to viral targets.

Beyond pharmaceutical applications, 1-(fluoromethyl)cyclobutylmethanol has also found use in materials science. Its fluorinated nature makes it an attractive candidate for the development of functional coatings and polymers with improved hydrophobicity and chemical resistance. A recent study published in Advanced Materials in 2023 demonstrated the use of 1-(fluoromethyl)cyclobutylmethanol-based polymers in creating superhydrophobic surfaces with excellent self-cleaning properties. These surfaces have potential applications in various industries, including automotive, aerospace, and consumer electronics.

The synthesis of 1-(fluoromethyl)cyclobutylmethanol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of cyclobutylmagnesium bromide with fluoroacetaldehyde diethyl acetal, followed by hydrolysis to yield the desired product. Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which offer high yields and excellent selectivity. These synthetic methods have been extensively studied and optimized to ensure high purity and yield, making 1-(fluoromethyl)cyclobutylmethanol readily available for research and industrial applications.

The physical properties of 1-(fluoromethyl)cyclobutylmethanol, such as its boiling point, melting point, and solubility, are crucial for understanding its behavior in various environments. It is a colorless liquid at room temperature with a boiling point around 95°C and a melting point around -45°C. Its solubility in common organic solvents like ethanol and acetone makes it easy to handle and process in laboratory settings. However, it is important to note that proper safety measures should be followed when handling this compound to ensure safe working conditions.

In conclusion, 1-(fluoromethyl)cyclobutylmethanol (CAS No. 1785080-70-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and properties make it an invaluable tool for researchers and scientists working on cutting-edge projects. As ongoing research continues to uncover new possibilities for this compound, it is likely that we will see even more innovative uses emerging in the near future.